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Compound of Interest

Compound Name:
4-(1H-imidazole-1-

carbonyl)morpholine

CAS No.: 93605-74-4

Cat. No.: B3169224

Get Quote

Executive Summary & Chemical Profiling
Welcome to the application protocol for handling 4-(1H-imidazole-1-carbonyl)morpholine
(CAS: 93605-74-4). As a Senior Application Scientist, I frequently see this highly reactive acyl

imidazole derivative utilized in drug development for the synthesis of complex amides, ureas,

and carbamates ([1]). While its electrophilic carbonyl center makes it an excellent carbonylating

agent, this exact property dictates its stringent handling requirements. The compound is highly

moisture-sensitive and acts as a potent acylation agent toward biological tissues, requiring

rigorous Personal Protective Equipment (PPE) and environmental controls ().

Mechanistic Hazard Profiling
To design an effective safety protocol, we must first understand the molecular causality behind

the compound's hazards. Do not simply memorize hazard codes; understand why the chemical

behaves the way it does. The table below synthesizes the quantitative GHS data with the

underlying chemical mechanisms.

Table 1: Hazard Profile and Mechanistic Causality
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GHS Code Hazard Statement
Mechanistic
Causality

Required
Operational
Mitigation

H302 Harmful if swallowed

Rapid hydrolysis in

gastric acid releases

morpholine, a known

mucosal toxicant.

Full face shield; strict

isolation from

food/drink.

H312
Harmful in contact

with skin

The lipophilic

morpholine ring

facilitates transdermal

penetration of the

reactive carbonyl

center.

Double-layered nitrile

gloves (min. 0.11mm).

H315 Causes skin irritation

Electrophilic acylation

of epidermal

keratinocytes and

surface proteins.

Flame-retardant lab

coat; fully buttoned.

H319
Causes serious eye

irritation

Irreversible

nucleophilic attack by

corneal proteins on

the active acyl group.

Tight-fitting chemical

safety goggles.

H332 Harmful if inhaled

Deposition of reactive

dust in the alveoli

causes localized

acute inflammation.

Mandatory handling

inside a certified fume

hood.

H335
May cause respiratory

irritation

Exothermic reaction

with respiratory

mucosal water,

releasing imidazole.

Fume hood (face

velocity ≥100 fpm).

(Data aggregated from standardized safety profiles for CAS 93605-74-4[1])

Personal Protective Equipment (PPE) Matrix
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Generic lab safety standards are insufficient for reactive intermediates. The specific reactivity of

4-(1H-imidazole-1-carbonyl)morpholine requires targeted PPE choices:

Hand Protection: Use Nitrile gloves exclusively.

Causality: This reagent is typically handled alongside polar aprotic solvents (e.g., DMF,

DMSO, DCM). Nitrile provides superior chemical resistance to these solvents compared to

latex, preventing the solvent from acting as a vehicle that carries the dissolved acyl

imidazole through the glove matrix and into your skin.

Eye Protection:Tight-fitting chemical splash goggles paired with a face shield.

Causality: The solid is prone to aerosolization during transfer. Standard safety glasses

leave the orbital area exposed to reactive dust, risking irreversible corneal acylation.

Body Protection: A flame-retardant (FR) lab coat and closed-toe, non-porous shoes.

Respiratory Protection: Handling must occur in a fume hood. If a fume hood is compromised,

a NIOSH-approved N95 or P100 particulate respirator is required to block the inhalation of

reactive micro-particles ([1]).

Operational Workflow: Step-by-Step Methodologies
Because this compound hydrolyzes into morpholine and imidazole-1-carboxylic acid upon

contact with atmospheric moisture, it must be handled as a moisture-sensitive reactive

intermediate.

Protocol 1: Anhydrous Handling and Weighing

Environmental Preparation: Ensure the fume hood is operating at a face velocity of 100–120

fpm. Clear the workspace of any aqueous reagents or nucleophilic solvents (e.g., amines,

alcohols).

Apparatus Purge: Place the receiving Schlenk flask or reaction vial into the fume hood.

Purge the vessel with dry Argon or Nitrogen gas for 5 minutes to displace atmospheric

moisture.
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Static-Free Transfer: Using a grounded, anti-static stainless steel spatula, transfer the 4-(1H-
imidazole-1-carbonyl)morpholine.

Causality: The powder can hold a static charge, causing it to repel from the spatula and

aerosolize, drastically increasing inhalation risk (H332).

Sealing: Immediately seal the source bottle and the receiving vessel with a rubber septum.

Wrap the seal with Parafilm to prevent moisture ingress.

Solvent Introduction: Introduce anhydrous solvents (e.g., anhydrous DCM) via a syringe

directly through the septum to maintain the inert atmosphere.

Process Visualization
The following diagram illustrates the logical workflow for safely handling and processing this

reactive intermediate.
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Initiate Procedure:
Don Nitrile Gloves & Goggles

Transfer to Fume Hood
(Clear Aqueous Reagents)

Establish Inert Atmosphere
(Ar/N2 Purge)

Weigh & Transfer
4-(1H-imidazole-1-carbonyl)morpholine

Spill Occurs?

Quench with Damp Sand
& 5% NaHCO3 Base

 Yes

Proceed to Reaction
(Anhydrous Solvents via Syringe)

 No

Hydrolyze Residue & Dispose
as Hazardous Waste

Click to download full resolution via product page

Operational workflow and contingency pathways for handling moisture-sensitive acyl

imidazoles.
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Spill Response & Decontamination Protocol
In the event of a spill, swift and chemically logical action is required. This protocol utilizes a

self-validating system to ensure complete neutralization before you interact with the waste.

Protocol 2: Spill Decontamination

Isolation: Evacuate personnel from the immediate vicinity of the fume hood. Ensure full PPE

is worn ().

Physical Containment: Cover the spilled powder with damp sand or vermiculite.

Causality: The controlled moisture in the sand initiates a slow, non-violent hydrolysis of the

acyl imidazole, converting the reactive electrophile into benign morpholine and imidazole.

Chemical Quenching: Spray the covered spill with a 5% Sodium Bicarbonate ( NaHCO3​)

solution.

Self-Validation Check: Observe the spill area. The hydrolysis of any transient carbamate

intermediates will release trace amounts of CO2​gas. This step is self-validating: Once the

mild effervescence completely ceases, you have visual confirmation that the active reagent

has been fully consumed and neutralized.

Cleanup: Sweep the neutralized slurry into a designated solid hazardous waste container.

Wash the fume hood surface with soap and water.

End-of-Lifecycle Disposal Plan
Disposing of unquenched reactive intermediates into mixed organic waste streams can lead to

unpredictable, pressure-generating reactions (e.g., cross-reacting with waste alcohols or

amines in the carboy).

Protocol 3: Safe Disposal

In-Flask Quenching: Before disposing of reaction vessels or expired reagent bottles, add a

primary alcohol (such as Methanol or Ethanol) or a 1M NaOH aqueous solution to the flask

under controlled magnetic stirring.
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Incubation: Allow the mixture to stir for 30 minutes at room temperature to ensure 100%

conversion of the acyl imidazole.

Waste Segregation: Transfer the resulting liquid to a clearly labeled waste carboy.

Labeling: "Aqueous/Organic Waste: Contains Morpholine, Imidazole, and Quenched

Carbamates."

Regulatory Compliance: Do not pour down the drain. Transfer the sealed carboy to your

institution's Environmental Health and Safety (EHS) department for high-temperature

incineration ([1]).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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